Cas no 103978-33-2 ([1,1'-Biphenyl]-4-carboxylicacid, 2'-fluoro-5'-nitro-)

• Product Name: [1,1'-Biphenyl]-4-carboxylicacid, 2'-fluoro-5'-nitro-
• CAS No: 103978-33-2
• MF: C₁₃H₈FNO₄
• MW: 261.205327033997
• CID: 125964
• PubChem ID: 13732853
• Update Time: 2025-04-18

[1,1'-Biphenyl]-4-carboxylicacid, 2'-fluoro-5'-nitro- Chemical and Physical Properties

Names and Identifiers

• [1,1'-Biphenyl]-4-carboxylicacid, 2'-fluoro-5'-nitro-
• 4-(2-Chloro-4-nitrophenyl)benzoic acid
• 4-(2-fluoro-5-nitrophenyl)benzoic acid
• [1,1'-Biphenyl]-4-carboxylicacid,2'-fluoro-5'-nitro
• 4-(2-Chloro-5-nitrophenyl)benzoic acid
• 4-(2-Fluoro-5-nitrophenyl)-benzoic acid
• 4-(3-Chloro-5-nitrophenyl)benzoic acid
• 4-(3-Fluoro-5-nitrophenyl)benzoic acid
• 4-(4-Chloro-2-nitrophenyl)benzoic acid
• 4-(4-Fluoro-2-nitrophenyl)benzoic acid
• 4-(4-Fluoro-3-nitrophenyl)benzoic acid
• 4-(5-Fluoro-2-nitrophenyl)benzoic acid
• EN300-842853
• 2'-Fluoro-5'-nitro[1,1'-biphenyl]-4-carboxylic acid
• 103978-33-2
• SCHEMBL9568330
• DTXSID80547867

• Inchi： 1S/C13H8FNO4/c14-12-6-5-10(15(18)19)7-11(12)8-1-3-9(4-2-8)13(16)17/h1-7H,(H,16,17)
• InChI Key： GQTUIFCLGQHDPR-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C=C1C1C=CC(C(=O)O)=CC=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 277.01400
• Monoisotopic Mass: 261.04373590g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 349
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 83.1Ų

Experimental Properties

• PSA: 83.12000
• LogP: 4.13660